5-{[3-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid

• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-morpholin-4-yl-5-[(3-phenylmethoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C25H26N2O4/c28-25(29)23-16-21(9-10-24(23)27-11-13-30-14-12-27)26-17-20-7-4-8-22(15-20)31-18-19-5-2-1-3-6-19/h1-10,15-16,26H,11-14,17-18H2,(H,28,29)
• InChI Key: AWRUFHRAKRORRT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NCC3=CC(=CC=C3)OCC4=CC=CC=C4)C(=O)O

Description

5-{[3-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid is a benzoic acid derivative featuring a benzyloxy-substituted benzylamino group at position 5 and a morpholine ring at position 2 of the aromatic core.

Synthesis pathways for analogous compounds involve coupling reactions (e.g., amide bond formation), ester hydrolysis, and deprotection steps. For instance, benzyl-protected intermediates are common in HDAC ligand synthesis (), suggesting similar strategies for the target compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({[3-(BENZYLOXY)PHENYL]METHYL}AMINO)-2-(MORPHOLIN-4-YL)BENZOIC ACID typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 3-(benzyloxy)benzylamine with 2-(morpholin-4-yl)benzoic acid under specific conditions to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon (Pd/C) to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

5-({[3-(BENZYLOXY)PHENYL]METHYL}AMINO)-2-(MORPHOLIN-4-YL)BENZOIC ACID undergoes various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Catalytic hydrogenation using hydrogen gas (H2) and a palladium catalyst (Pd/C) is a typical method.

Substitution: Reagents such as bromine (Br2) or sulfuric acid (H2SO4) are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzyloxy group may yield benzoic acid derivatives, while reduction of nitro groups results in amines.

Scientific Research Applications

5-({[3-(BENZYLOXY)PHENYL]METHYL}AMINO)-2-(MORPHOLIN-4-YL)BENZOIC ACID has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-({[3-(BENZYLOXY)PHENYL]METHYL}AMINO)-2-(MORPHOLIN-4-YL)BENZOIC ACID involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Compound 1 : 4-{[Morpholin-4-yl(thioxo)acetyl]amino}benzoic acid (2k)

• Structure : Morpholine linked via a thioxoacetyl group to the benzoic acid core.
• Key Differences: The thioxoacetyl group replaces the benzylamino substituent, introducing a sulfur atom and ketone functionality.
• Physical Properties : Melting point = 237–238°C; yield = 80% .
• Implications: The thioxo group may enhance metal-binding capacity, useful in enzyme inhibition or sensor applications. However, reduced lipophilicity compared to the benzyloxybenzylamino group could limit bioavailability.

Compound 2 : Benzyl 4-chloro-3-[4-(2-methoxy-2-oxoethoxy)benzamido]benzoate (23)

• Structure : Chloro and methoxy-ester substituents on the benzoate core.
• Key Differences : Lacks morpholine but includes a carbamoyl-linked benzamide group.
• Synthesis: Prepared via coupling of 4-(2-methoxy-2-oxoethoxy)benzoic acid and benzyl 3-amino-4-chlorobenzoate .
• Implications : The chloro substituent may improve target affinity, while the ester group facilitates prodrug strategies.

Compound 3 : 2-Hydroxy-4-substituted-3(4,6-disubstituted-benzothiazolyl)azo benzoic acid

• Structure: Azo-linked benzothiazole substituent and phenolic hydroxyl group.
• Key Differences : Azo linkage vs. amine linkage; higher molecular weight.
• Acidity Constants: pKa values for carboxylic (1.8–2.3) and phenolic protons (8.2–9.5) indicate pH-dependent solubility .
• Applications : Primarily used as dyes or analytical ligands due to chromophoric azo groups .

Compound 4 : 5-[(5-Chloro-2-methoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid (CAS 444937-77-3)

• Structure: Methoxy and chloro substituents on the benzylamino group.
• Key Differences : Reduced steric bulk compared to the benzyloxy group in the target compound.
• Implications : Methoxy groups may improve metabolic stability, while chloro substituents enhance electronic effects on binding .

Research Findings and Implications

Morpholine Role : The morpholine ring in the target compound and Compound 4 enhances water solubility and hydrogen-bonding capacity, critical for interactions with biological targets like HDACs .

Substituent Effects: Benzyloxy vs. Amine vs. Azo Linkage: The amine group in the target compound offers flexible binding modes, whereas rigid azo linkages in Compound 3 limit pharmaceutical utility .

Synthetic Complexity : Compounds with ester or carbamoyl groups (e.g., Compound 2) require multi-step deprotection, increasing synthesis difficulty compared to direct amidation routes .

Biological Activity

5-{[3-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid is a compound of significant interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a benzyloxy group, an amino linkage, and a morpholine ring attached to a benzoic acid core. This unique structure is hypothesized to contribute to its biological activity by facilitating interactions with various biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes. The benzyloxy group enhances lipophilicity and binding affinity, while the morpholine ring may influence the compound's conformational flexibility, allowing for better interaction with target sites.

Biological Activities

Research has indicated several potential biological activities for 5-{[3-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid:

• Anticancer Activity : Studies have shown that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, potentially through inhibition of pro-inflammatory cytokines.
• Antimicrobial Properties : Preliminary assays suggest that this compound could possess antimicrobial activity against certain bacterial strains.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces cytokine levels
Antimicrobial	Inhibits growth of bacteria

Case Study: Anticancer Activity

In a study assessing the anticancer properties of related compounds, it was found that derivatives similar to 5-{[3-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid exhibited significant cytotoxicity against breast cancer cell lines. The study utilized MTT assays to evaluate cell viability and demonstrated that concentrations as low as 10 µM resulted in a 50% reduction in cell viability, indicating potent anticancer activity (see Table 2).

Table 2: Cytotoxicity Data

Compound	IC50 (µM)	Cell Line
5-{[3-(Benzyloxy)benzyl]...}	10	MCF-7 (breast cancer)
Similar Compound A	15	HeLa (cervical cancer)
Similar Compound B	20	A549 (lung cancer)